Cas no 2680806-70-4 (benzyl N-[(2,2-dichloro-1-methylcyclopropyl)methyl]carbamate)

• Product Name: benzyl N-[(2,2-dichloro-1-methylcyclopropyl)methyl]carbamate
• CAS No: 2680806-70-4
• MF: C₁₃H₁₅Cl₂NO₂
• MW: 288.169701814651
• CID: 6386546
• PubChem ID: 165912591
• Update Time: 2025-08-02

benzyl N-[(2,2-dichloro-1-methylcyclopropyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-6975585
• 2680806-70-4
• benzyl N-[(2,2-dichloro-1-methylcyclopropyl)methyl]carbamate

• Inchi： 1S/C13H15Cl2NO2/c1-12(8-13(12,14)15)9-16-11(17)18-7-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,16,17)
• InChI Key： OJVYVIDZDSSXOO-UHFFFAOYSA-N
• SMILES： ClC1(CC1(C)CNC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 287.0479841g/mol
• Monoisotopic Mass: 287.0479841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-[(2,2-dichloro-1-methylcyclopropyl)methyl]carbamate

Introduction to Benzyl N-[(2,2-dichloro-1-methylcyclopropyl)methyl]carbamate (CAS No. 2680806-70-4)

Benzyl N-[(2,2-dichloro-1-methylcyclopropyl)methyl]carbamate, with the chemical identifier CAS No. 2680806-70-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry due to their structural flexibility and biological activity. The unique structural features of this molecule, particularly the presence of a 2,2-dichloro-1-methylcyclopropyl moiety, contribute to its distinctive chemical properties and potential applications in drug development.

The synthesis of Benzyl N-[(2,2-dichloro-1-methylcyclopropyl)methyl]carbamate involves a series of well-designed chemical transformations that highlight the expertise in organic synthesis. The introduction of the benzyl group at the nitrogen atom and the incorporation of the 2,2-dichloro-1-methylcyclopropyl side chain require precise control over reaction conditions to ensure high yield and purity. This compound's synthesis is a testament to the advancements in synthetic methodologies that have enabled the creation of complex molecular architectures with tailored biological activities.

In recent years, there has been growing interest in carbamate derivatives as potential therapeutic agents. The structural motif of Benzyl N-[(2,2-dichloro-1-methylcyclopropyl)methyl]carbamate has been explored for its potential in various pharmacological applications. For instance, studies have indicated that carbamates can serve as intermediates in the development of novel agrochemicals and pharmaceuticals. The< strong> 2,2-dichloro-1-methylcyclopropyl group, in particular, has been found to enhance the lipophilicity and metabolic stability of drug candidates, making it an attractive feature for medicinal chemists.

The biological activity of Benzyl N-[(2,2-dichloro-1-methylcyclopropyl)methyl]carbamate has been investigated in several preclinical studies. These studies have revealed that this compound exhibits promising properties as an intermediate in the synthesis of bioactive molecules. The< strong> benzyl group contributes to the overall solubility and bioavailability of the compound, while the< strong> 2,2-dichloro-1-methylcyclopropyl moiety plays a crucial role in modulating its interactions with biological targets. Such findings suggest that this compound could be a valuable building block for further drug discovery efforts.

The chemical properties of Benzyl N-[(2,2-dichloro-1-methylcyclopropyl)methyl]carbamate have also been studied from a mechanistic perspective. Understanding the reactivity and stability of this compound is essential for optimizing its synthetic pathways and evaluating its potential as a pharmacophore. Research has shown that the< strong> 2,2-dichloro-1-methylcyclopropyl group influences the electronic distribution and reactivity of the carbamate functional group, which can be leveraged to design more effective derivatives.

In conclusion, Benzyl N-[(2,2-dichloro-1-methylcyclopropyl)methyl]carbamate (CAS No. 2680806-70-4) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable chemical properties make it a valuable intermediate for synthesizing novel bioactive molecules. The ongoing research into this compound and its derivatives continues to contribute to advancements in medicinal chemistry and drug discovery.